Cas no 189299-05-6 (Xanthohumol C)
Xanthohumol C Chemical and Physical Properties
Names and Identifiers
-
- Xanthohumol C
- 6'',6''-Dimethylpyrano[2'',3'':4',3']-4,2'-dihydroxy-6'-methoxychalcone
- LMPK12120297
- DTXSID901317596
- CHEMBL479351
- CHEBI:172576
- HY-N11769
- (E)-1-(5-hydroxy-7-methoxy-2,2-dimethyl-2H-chromen-6-yl)-3-(4-hydroxyphenyl)prop-2-en-1-one
- CS-0834515
- SCHEMBL12961704
- BDBM50177001
- SCHEMBL14249680
- Dehydrocycloxanthohumol
- 189299-05-6
- (E)-1-(5-hydroxy-7-methoxy-2,2-dimethylchromen-6-yl)-3-(4-hydroxyphenyl)prop-2-en-1-one
- CVMUWVCGBFJJFI-RMKNXTFCSA-N
-
- Inchi: 1S/C21H20O5/c1-21(2)11-10-15-17(26-21)12-18(25-3)19(20(15)24)16(23)9-6-13-4-7-14(22)8-5-13/h4-12,22,24H,1-3H3/b9-6+
- InChI Key: CVMUWVCGBFJJFI-RMKNXTFCSA-N
- SMILES: O=C(C1C(O)=C2C=CC(C)(C)OC2=CC=1OC)/C=C/C1=CC=C(O)C=C1
Computed Properties
- Exact Mass: 352.13107373g/mol
- Monoisotopic Mass: 352.13107373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 559
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 76Ų
Xanthohumol C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A2288150-1mg |
Xanthohumol C |
189299-05-6 | 98% | 1mg |
$180.0 | 2024-04-22 | |
| Ambeed | A2288150-5mg |
Xanthohumol C |
189299-05-6 | 98% | 5mg |
$298.0 | 2024-07-28 | |
| Ambeed | A2288150-10mg |
Xanthohumol C |
189299-05-6 | 98% | 10mg |
$750.0 | 2024-04-22 | |
| MedChemExpress | HY-N11769-1mg |
Xanthohumol C |
189299-05-6 | 99.80% | 1mg |
¥1800 | 2024-07-24 | |
| MedChemExpress | HY-N11769-5mg |
Xanthohumol C |
189299-05-6 | 99.80% | 5mg |
¥4600 | 2024-07-24 | |
| MedChemExpress | HY-N11769-10mg |
Xanthohumol C |
189299-05-6 | 99.80% | 10mg |
¥7500 | 2024-07-24 |
Xanthohumol C Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on Xanthohumol C
Professional Introduction to Xanthohumol C (CAS No: 189299-05-6)
Xanthohumol C, a naturally occurring flavonoid derivative, is a compound of significant interest in the field of pharmaceutical and nutraceutical research. This compound is primarily extracted from Humulus lupulus, commonly known as hops, which has been traditionally used in brewing and for its potential health benefits. The chemical structure of Xanthohumol C, characterized by its unique polyphenolic framework, makes it a promising candidate for various biological applications.
The molecular formula of Xanthohumol C is C21H20O6, and its CAS number, 189299-05-6, provides a unique identifier for this compound in scientific literature and databases. This specificity is crucial for researchers involved in synthetic chemistry, pharmacology, and toxicology to ensure accurate referencing and reproducibility of experiments.
Recent studies have highlighted the multifaceted pharmacological properties of Xanthohumol C. Its antioxidant activity, attributed to its ability to scavenge free radicals and inhibit oxidative stress, has been extensively studied. This property is particularly relevant in the context of chronic diseases associated with oxidative damage, such as cancer and neurodegenerative disorders. The flavonoid's capacity to modulate enzyme activities, including cytochrome P450 enzymes, has also been explored for its potential in drug metabolism and detoxification processes.
In addition to its antioxidant properties, Xanthohumol C has demonstrated significant anti-inflammatory effects. Research indicates that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in various pathological conditions. These findings are particularly intriguing given the rising prevalence of inflammatory diseases worldwide.
The anti-cancer potential of Xanthohumol C has garnered considerable attention. Preclinical studies have shown that it can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and inhibiting key signaling pathways involved in cell proliferation. Furthermore, its ability to suppress angiogenesis, the formation of new blood vessels that support tumor growth, makes it a promising candidate for anti-cancer therapeutic strategies.
Another area of interest is the metabolic syndrome-related effects of Xanthohumol C. Investigations have revealed that this compound can improve insulin sensitivity and reduce hyperglycemia in animal models. Its potential role in modulating lipid metabolism has also been observed, suggesting benefits in managing hyperlipidemia—a common feature of metabolic syndrome.
The safety profile of Xanthohumol C has been another focus of research. Pharmacokinetic studies have assessed its absorption, distribution, metabolism, and excretion (ADME) properties, providing insights into its bioavailability and potential side effects. These studies have generally reported favorable safety profiles at therapeutic doses, although further clinical trials are needed to confirm these findings in human populations.
The extraction and synthesis of Xanthohumol C remain challenging due to its low concentration in hops and the complexity of its chemical structure. Advances in biotechnological methods, such as microbial fermentation and plant cell culture techniques, have offered promising alternatives to traditional extraction methods. These innovations not only enhance yield but also improve the purity and consistency of the final product.
The future direction of research on Xanthohumol C includes exploring its synergistic effects with other bioactive compounds and developing novel formulations for targeted delivery. The integration of nanotechnology with traditional drug delivery systems has opened new avenues for enhancing the bioavailability and therapeutic efficacy of flavonoids like Xanthohumol C.
In conclusion, Xanthohumol C represents a fascinating compound with a wide range of potential applications in healthcare and medicine. Its unique chemical properties and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, Xanthohumol C is poised to play a significant role in future medical advancements.
189299-05-6 (Xanthohumol C) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)